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Compound of Interest

Compound Name: MES hydrate

Cat. No.: B3418628 Get Quote

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and efficient laboratory environment is paramount. Adherence to proper chemical handling and

disposal protocols is a critical component of this. This guide provides essential, step-by-step

procedures for the safe disposal of MES hydrate (2-(N-morpholino)ethanesulfonic acid

hydrate), ensuring the protection of both laboratory personnel and the environment.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to handle MES hydrate with appropriate

care. This substance may cause eye, skin, and respiratory tract irritation.[1][2] The toxicological

properties have not been fully investigated, warranting a cautious approach.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.[3]

Hand Protection: Use compatible protective gloves.[3]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

exposure.[3]

Respiratory Protection: In situations where dust may be generated, use a NIOSH-approved

respirator.[4]

In Case of Accidental Release or Spills:
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Avoid generating dust.[1][5]

For minor spills, immediately sweep up the material and place it into a suitable, labeled

container for disposal.[1][5]

Ensure adequate ventilation in the area of the spill.[1]

Prevent the spilled material from entering drains or waterways.[4][5]

Step-by-Step Disposal Procedures
The disposal of MES hydrate must comply with all federal, state, and local regulations.[4] It is

imperative to treat all chemical waste as hazardous unless explicitly confirmed otherwise by

your institution's environmental health and safety (EHS) office.[6]

Waste Identification and Classification: While MES hydrate is not listed as a hazardous

waste under SARA Title III, it is considered a chemical waste.[4] Chemical waste generators

are responsible for determining if a discarded chemical is classified as hazardous waste.[1]

[3]

Containerization:

Place MES hydrate waste in a clearly labeled, sealed container.[5] The container must be

compatible with the chemical and in good condition, with a secure, leak-proof closure.[7]

Do not use food containers for storing hazardous waste.[8]

Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "MES hydrate" or "2-(N-morpholino)ethanesulfonic acid hydrate."

Include the date when the waste was first added to the container.

Storage:

Store the waste container in a designated "Satellite Accumulation Area" (SAA) within the

laboratory.[8][9] This area must be at or near the point of generation.[9]
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Ensure that incompatible wastes are segregated. MES hydrate is incompatible with strong

oxidizing agents and strong bases.[3][10]

Keep the waste container closed at all times, except when adding waste.[6][8]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) or equivalent

department to schedule a pickup for the chemical waste.[9]

Do not dispose of MES hydrate down the drain or in regular trash.[6][11] Evaporation is

not an acceptable method of disposal.[6]

Quantitative Data Summary
Property Value/Information Source

Chemical Formula C₆H₁₃NO₄S · xH₂O [4]

Molecular Weight
195.24 g/mol (anhydrous

basis)
[4]

Incompatibilities
Strong oxidizing agents,

Strong bases
[3][10]

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂),

Nitrogen oxides (NOx), Sulfur

oxides (SOx)

[3][10]

MES Hydrate Disposal Workflow
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Caption: Workflow for the proper disposal of MES hydrate waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3418628?utm_src=pdf-body-img
https://www.benchchem.com/product/b3418628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, you contribute to a safer laboratory environment and ensure

compliance with environmental regulations, building a foundation of trust in your laboratory's

commitment to safety and responsible chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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